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Compound of Interest

Compound Name: (S)-3-Hydroxyglutarate ethyl

Cat. No.: B13801177

Get Quote

Executive Summary & Compound Verification
Before initiating any disposal workflow, you must verify the chemical identity. Ambiguity in

nomenclature ("ethyl" vs. "diethyl") is a common source of waste stream errors.

Compound Name: Ethyl hydrogen (S)-3-hydroxyglutarate (Monoethyl ester)

Target CAS: 95310-87-5 (Monoethyl) or 32328-03-3 (Diethyl ester)

Disposal Class:Non-Halogenated Organic Waste

Critical Hazard: Irritant (H315/H319); Combustible Liquid (H227).

Core Directive: This compound is an organic ester/alcohol intermediate. It does not require P-

list (acutely toxic) protocols but must be segregated from strong oxidizers and bases to prevent

uncontrolled hydrolysis or exothermic oxidation.

Physicochemical Profile & Hazard Analysis
Effective disposal relies on understanding the compound's behavior in the waste container.
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Property Specification Operational Implication

Physical State
Viscous Colorless Liquid /

Low-melting Solid

May require gentle warming to

transfer; do not scrape dry

solids if sticky (use solvent

rinse).

Flash Point >110°C (Estimated)

Class IIIB Combustible. Low

flammability risk, but

contributes to fire load.

Water Solubility
High (Polar groups -OH, -

COOH/-COOEt)

Do NOT pour down drains.

High solubility increases

aquatic mobility if released.

Reactivity
Stable; Hydrolyzes in Strong

Base

Segregation: Keep away from

caustic waste (pH > 12) to

avoid heat generation from

hydrolysis.

Causality in Safety: We treat this as combustible organic waste because, while stable, the ester

functionality can degrade into ethanol and glutaric acid derivatives over time in mixed waste

streams, potentially altering the pH or flammability of the bulk waste.

Step-by-Step Disposal Procedure
Phase 1: Waste Segregation (The "Self-Validating" Step)
Validation Check: Before pouring, verify the receiving container is labeled "NON-

HALOGENATED ORGANIC." Presence of halogens (chloroform, DCM) will significantly

increase disposal costs and may violate incinerator acceptance criteria for this specific stream.

Primary Container Selection:

Use HDPE (High-Density Polyethylene) or Glass containers.

Avoid: Unlined metal cans if the waste contains free acid (monoethyl ester is acidic), as it

may corrode the metal over long storage.
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Solvent Rinsing:

Since (S)-3-Hydroxyglutarate ethyl is viscous, significant hold-up volume remains in

original vials.

Protocol: Rinse the original container 3x with a compatible non-halogenated solvent (e.g.,

Acetone, Ethanol, or Ethyl Acetate).

Add rinsate to the Non-Halogenated waste stream.

Labeling Requirements:

Label must explicitly state: "Organic Waste: Esters/Alcohols."

List constituents: "(S)-3-Hydroxyglutarate ethyl, Acetone (rinse)."

Tick Hazard Boxes: [x] Irritant [x] Flammable (due to rinse solvent).

Phase 2: Final Disposal Path
Method: High-temperature incineration with energy recovery.

Regulatory Status: Not a RCRA P-listed or U-listed waste (unless technical grade contains

specific listed solvents). It falls under general ignitable/toxic characteristic waste if mixed with

solvents.

Spill Management Workflow
Scenario: A 500 mL bottle of (S)-3-Hydroxyglutarate ethyl shatters on the bench.

Secure: Evacuate immediate area. Don PPE (Nitrile gloves, safety goggles, lab coat).

Contain: Use vermiculite or sand to dike the spill.[1] Do not use combustible materials like

sawdust (due to potential reaction with oxidizers if present on bench).

Absorb: Cover liquid completely. Allow 5 minutes for absorption.

Clean: Scoop into a wide-mouth HDPE jar.
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Decontaminate: Wipe surface with soap and water; the compound is water-soluble.[2]

Disposal: Label the debris jar as "Hazardous Waste (Solid) - Contaminated with Organic

Esters."

Visualized Decision Logic
The following diagram illustrates the critical decision nodes for segregating this specific

compound, ensuring compliance and safety.

Waste: (S)-3-Hydroxyglutarate ethyl

Physical State?

Liquid / Viscous Oil

Solid / Crystalline

Mixed with Halogens?
(DCM, Chloroform)

Rinse Container (Acetone/EtOH)

Dissolve Residuals

Stream C: Solid Hazardous Waste

Bulk Solid Debris

Stream A: Non-Halogenated Organic
(Preferred)
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Stream B: Halogenated Organic
(Costly/Specific)

Yes
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Caption: Operational logic for segregating (S)-3-Hydroxyglutarate ethyl waste streams.

Priority is placed on separating non-halogenated liquids to optimize disposal costs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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